Cas no 2172230-61-2 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid
• CAS No: 2172230-61-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6330276
• PubChem ID: 68731146
• Update Time: 2025-06-14

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]ethyl}benzoic acid
• EN300-1480712
• 2172230-61-2
• SCHEMBL3654896

• Inchi： 1S/C28H28N2O5/c1-28(2,26(33)29-16-15-18-11-13-19(14-12-18)25(31)32)30-27(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,24H,15-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LWYGZQWGVVHKMX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NCCC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid

Comprehensive Overview of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid (CAS No. 2172230-61-2)

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid (CAS No. 2172230-61-2) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it indispensable in solid-phase peptide synthesis (SPPS). Researchers and manufacturers frequently search for this compound due to its role in creating complex peptides, which are critical in drug discovery and biotechnology applications.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid serves as a temporary protecting group for amino acids during SPPS. It is selectively removed under mild basic conditions, allowing for the stepwise construction of peptides without disrupting other functional groups. This property has made Fmoc-based synthesis a gold standard in modern peptide chemistry.

Another trending topic in the scientific community is the demand for high-purity building blocks for mRNA vaccine development. While this compound is not directly involved in mRNA synthesis, its derivatives are explored for stabilizing delivery systems or modifying carrier molecules. The benzoic acid moiety in 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid offers potential for conjugation with lipid nanoparticles (LNPs), a hot area in vaccine research.

From a synthetic chemistry perspective, the 2-methylpropanamidoethyl linker in this compound provides steric hindrance that can influence peptide folding and stability—a key consideration when designing peptide-based therapeutics. Recent publications highlight its use in creating constrained peptides, which mimic protein-protein interactions more effectively than linear peptides. This aligns with the growing interest in "next-generation peptide drugs" among biopharma researchers.

Analytical chemists often search for "HPLC methods for Fmoc-protected compounds" when working with this material. The compound's UV-active Fmoc group allows for sensitive detection at 265-290 nm, facilitating quality control during peptide manufacturing. Its solubility profile (typically in DMF or DCM) also makes it compatible with automated peptide synthesizers, addressing another common user query about "compatibility with commercial SPPS equipment."

In material science applications, the aromatic benzoic acid component enables potential use in creating self-assembling molecular architectures. This intersects with nanotechnology research focused on drug delivery systems. The compound's CAS registry (2172230-61-2) ensures precise identification in patent applications, particularly in the competitive field of peptide-drug conjugates (PDCs)—a sector experiencing 20% annual growth according to recent market reports.

Storage and handling recommendations for this compound frequently appear in search queries. While not hazardous, the Fmoc-protected nature requires protection from light and moisture to prevent premature deprotection. This matches industry concerns about "improving reagent shelf-life" in peptide production facilities. Suppliers typically provide the compound as a white crystalline powder with >95% purity, meeting the stringent requirements of GMP-compliant applications.

The future research directions for derivatives of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}benzoic acid may involve exploring its utility in click chemistry applications or as a scaffold for PROTAC molecules. These areas represent cutting-edge intersections between synthetic chemistry and targeted protein degradation—a paradigm shift in drug discovery that dominates current scientific discourse.